Journal Name:Nature Food
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IF:0
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Nature Food ( IF 0 ) Pub Date: 2022-12-23 , DOI:
10.1515/polyeng-2022-0171
Because of its dimensional stability, minimal shrinkage, chemical and fire resistance, good mechanical qualities and high resistance to a variety of solvents, acids and water, bismaleimide (BMI) thermosetting polymers are mostly employed in aerospace applications. Corrosion prevention has also been accomplished using BMI coating. The addition of inorganic materials like metal oxides can influence the properties of BMI as an inorganic–organic composite. Ferric chloride–bismaleimide (FeCl3–BMI) and titania–bismaleimide (TiO2–BMI) composites were synthesized. Fillers of inorganic compounds like MnO2, Ni (NO3)2·6H2O and Al2(SO4)3 were synthesized as well. The structural and crystalline configuration as well as physicochemical changes were thoroughly studied by XRD and Fourier transform infrared spectroscopy (FTIR).
Nature Food ( IF 0 ) Pub Date: 2022-12-07 , DOI:
10.1515/polyeng-2022-0144
The fabrication of mixed matrix membranes (MMMs) is of particular importance due to their advantages over neat membranes. The performance of MMMs is a function of the type and fraction of the nanoparticles in the membrane. Moreover, the proper interaction of the polymer and nanoparticles affects the MMMs performance. In this study polysulfone (PSf)/SBA-15 mesoporous silicas MMMs were prepared and their performance was evaluated for CO2/CH4 gas separation. SBA-15 mesoporous silicas were previously synthesized and functionalized with 3-aminopropyltriethoxysilane by post-synthesis treatment. Fourier transform infrared spectroscopy, field emission scanning electron microscopy, N2 adsorption–desorption, and Brunauer–Emmett–Teller analysis was applied to examine the functional groups, morphology, and textural properties of the unmodified and modified mesoporous silica in the prepared membrane, respectively. The effects of modified and unmodified SBA-15 particle loading were investigated for the gas separation performance of PSf/SBA-15 membranes. The experimental results illustrate that a higher modified mesoporous silica loading leads to an increase in gas permeance and gas pair selectivity. The highest increase in permeability and selectivity was related to the incorporation of S2 and AP-S2 into the PSf matrix, respectively.
Nature Food ( IF 0 ) Pub Date: 2023-03-07 , DOI:
10.1515/polyeng-2023-0002
The surface quality of plastic parts produced by the conventional extrusion blow molding (EBM) process is usually poor, especially for those made of engineering thermoplastics. To achieve a high-gloss appearance, some costly and pollutive post-treatments (e.g., painting, polishing, etc.) have to be employed to hide or eliminate surface defects. Herein, a variable mold temperature EBM (i.e., variotherm EBM) technology with electric heating and water cooling, which has the potential to directly yield high-gloss parts, was developed. First, the process principle was designed and presented. Then, an complex industrial plastic part, i.e., automotive spoiler, was selected as a molding case to be studied, in which the variotherm blow mold of the spoiler was designed and especially the design rationality of the mold electric-heating and cooling systems was then examined by numerically evaluating the mold thermal response in the respect of cavity surface heating/cooling efficiencies and uniformity. Finally, the variotherm EBM experiments based on the manufactured prototype spoiler mold were conducted. The results showed that the developed technology can realize high-temperature blow molding with both the molding cycle time and energy consumption in an acceptable range compared with the conventional EBM. Moreover, the surface quality of the molded spoilers is largely improved and the surface defects that are generally appearing in the conventional EBM process can be fully eliminated. Thus, the feasibility and effectiveness of developed technology in yielding high-gloss blow-molded parts are demonstrated.
Nature Food ( IF 0 ) Pub Date: 2022-11-11 , DOI:
10.1515/polyeng-2022-0113
Residual stress negatively affects the quality of optical products and is a difficult problem to solve. Regulating process parameters is a critical element in quality control. Therefore, the online monitoring of critical process variables is necessary for stabilizing product quality and reducing manufacturing cost. This study proposes a method for the online monitoring of residual stress near the gate of a mold using multiple pressure sensors to measure process variables and verifies the feasibility of online monitoring. The study found that residual stress near the gate could not be accurately measured with only a single sensor because measurements were susceptible to interference with process parameters. When a single sensor was used to measure process variables, correlation coefficients of between 0.48 and 0.59 were obtained, and when multiple sensors were used, correlation coefficients of between 0.80 and 0.92 were obtained, which indicated strong correlation. Therefore, the online monitoring of residual stress near the gate is feasible. This monitoring method can provide a new concept of online monitoring technology for the injection molding of optical products.
Nature Food ( IF 0 ) Pub Date: 2023-03-04 , DOI:
10.1515/polyeng-2022-0300
The injection volume rate is an important setting parameter of the injection moulding process as it determines local process parameters as melt front velocity, respectively, shear rate, pressure and temperature in the mould cavity. In order to avoid too low or too high melt front velocities, profiling of the injection volume rate during the injection is necessary dependent on the part geometry. However, the set-up of a volume rate profile at the machine is an iterative and subjective process so far. Therefore, a method is developed that determines a suitable volume rate profile based on the process simulation gaining a constant melt front velocity or melt front shear rate. A developed process model enables the transmission from simulation to the machine based on a volume rate balance in the screw antechamber. The simulative and experimental results show a good agreement of the cavity filling.
Nature Food ( IF 0 ) Pub Date: 2022-12-07 , DOI:
10.1515/polyeng-2022-0150
The direct encapsulation of electronic components is an effective way of protecting components against external influences. In addition to achieving a sufficient protective effect, there are two other big challenges for satisfying the increasing demand for encapsulated circuit boards. The encapsulation process should be both suitable for mass production and offer a low component load. Injection molding is a method with good suitability for large series production but also with typically high component stress. In this article, two aims were pursued: first, the development of a calculation model that allows an estimation of the occurring forces based on process variables and material parameters. Second, the evaluation of a new approach for stress reduction by means of thermoplastic foam injection molding. For this purpose, simulation-based process data was generated with the Moldflow simulation tool. Based on this, component stresses were calculated with the calculation model. The suitability of the new approach was clearly demonstrated and a significant reduction in shear forces during overmolding was achieved. It was possible to demonstrate a process development that makes it possible to meet the two main requirements of direct encapsulation in addition to a high protective effect.
Nature Food ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1515/polyeng-2023-0109
In this study, a novel “three-layer sandwich” composite loose nanofiltration (NF) membrane structure by mussel bionic technology was constructed on a porous polyvinylidene fluoride (PVDF) substrate membrane, with a mussel bionic coating as the middle layer and the complex network of polyphenols and metal ions as the top layer. The new composite NF membrane had comprehensive properties such as excellent separation performance, good hydrophilicity and strong antifouling ability. The experimental results showed that the combination of tannic acid (TA) and iron ion (Fe3+) could significantly improve the comprehensive performance of the composite NF membrane, with water flux of more than 3000 L/(m2∙h), and the retention rate of dyes and bovine serum protein (BSA) exceeded 90 %, and contact angle was up to 30°. The combination of TA and copper ion (Cu2+) can greatly enhance the antifouling performance and interception ability of methylene blue. The complexation activity of metal ions and polyphenols was related to the oxidation of metal ions. The PVDF/DA-PEI/TA-M+ composite structure scheme of “three-layer sandwich” NF membrane provides a new idea and future development direction for the development of novel NF membranes with excellent comprehensive performance.
Nature Food ( IF 0 ) Pub Date: 2023-06-19 , DOI:
10.1515/polyeng-2023-0069
Most self-healing hydrogels always exhibited poor mechanical property which largely limited the applications in many fields. In this work, g-C3N4 nanosheets were introduced to the PVA-borax hydrogel to reinforce the network without sacrificing the self-healing ability. The obtained hydrogel displayed remarkable tensile strength (0.98 MPa), Young’s modulus (1.54 MPa) and toughness (4.43 MJ m−3), of which the self-healing efficiency reached to 99 % in 10 min at room temperature. Overall, the strategy proposed in this work provides a simple, operatable and moderate approach to hydrogel with both excellent mechanical property and self-healing ability.
Nature Food ( IF 0 ) Pub Date: 2023-05-18 , DOI:
10.1515/polyeng-2023-0058
Capacitor films from biaxially oriented polypropylene (BOPP) involve intensive external stress field, resulting in special crystallization and orientation characters. However, it still remains ambiguous on the relationship between crystallized morphology in BOPP bulk film and electric properties. In this work, two stretching modes, simultaneously biaxial stretching and sequentially biaxial stretching, were chosen to adjust film thickness, extended chain crystal content, fibrillar morphology, and orientation texture. Meanwhile, the working rules of these structural issues on electrical insulating properties were inspected. It reveals that extended chain crystals with thermal stability and isotropous fibrillated network favor to improved breakdown strength and lowered dielectric loss. These results offer good understanding on the processing-structure-property relation of polymer film dielectrics.
Nature Food ( IF 0 ) Pub Date: 2023-02-25 , DOI:
10.1515/polyeng-2022-0254
In the thermal energy storage area, microencapsulated phase change material (MPCM) is getting more popular among researchers. When phase change materials (PCMs) shift from one phase to another at a specific temperature, a significant quantity of thermal energy is stored. The PCM application focuses on upgrading worldwide energy conservation efforts in light of the rapidly dwindling fossil fuels. The thermal energy supplied by PCM is significantly influenced by the choice of supporting materials and encapsulation methods. A solution to the volume change issues of PCM, phase separation, and leakage is the PCM microencapsulation technique. One of the most common methods to increase the effectiveness of thermal storage material is attained by using PCM with microencapsulation. The preparation processes and thermal characteristics of the MPCM are summarized in this paper. This paper gives information about MPCM with its types, properties, testing, and characterizations. Tables describe specific examples of PCM with thermal properties. Applications in various fields are defined. This review gives as much information to help and be useful for new researchers in the field of thermal management systems to guide their future research.
Supplementary Information
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